Cas no 2229411-24-7 (4-methoxy-4-(4-methylthiophen-3-yl)methylpiperidine)

• Product Name: 4-methoxy-4-(4-methylthiophen-3-yl)methylpiperidine
• CAS No: 2229411-24-7
• MF: C₁₂H₁₉NOS
• MW: 225.350362062454
• CID: 5570112
• PubChem ID: 165657074
• Update Time: 2025-05-25

4-methoxy-4-(4-methylthiophen-3-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2229411-24-7
• 4-methoxy-4-[(4-methylthiophen-3-yl)methyl]piperidine
• EN300-1747212
• 4-methoxy-4-(4-methylthiophen-3-yl)methylpiperidine

• Inchi： 1S/C12H19NOS/c1-10-8-15-9-11(10)7-12(14-2)3-5-13-6-4-12/h8-9,13H,3-7H2,1-2H3
• InChI Key： PRTPBPZHAZFQMV-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)CC1(CCNCC1)OC

Computed Properties

• Exact Mass: 225.11873540g/mol
• Monoisotopic Mass: 225.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-methoxy-4-(4-methylthiophen-3-yl)methylpiperidine

4-Methoxy-4-(4-Methylthiophen-3-yl)methylpiperidine: A Comprehensive Overview

The compound with CAS No. 2229411-24-7, known as 4-methoxy-4-(4-methylthiophen-3-yl)methylpiperidine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a methoxy group, a thiophene ring, and a piperidine backbone. These features make it a versatile molecule with potential applications in drug design, material science, and other areas of chemical research.

Recent studies have highlighted the importance of methylthiophene derivatives in medicinal chemistry due to their potential as bioactive agents. The presence of the thiophene ring in 4-methoxy-4-(4-methylthiophen-3-yl)methylpiperidine contributes to its aromatic stability and electronic properties, which are crucial for its interactions with biological systems. Additionally, the piperidine ring introduces rigidity and hydrogen bonding capabilities, further enhancing its suitability for various chemical applications.

One of the most notable aspects of this compound is its synthetic versatility. Researchers have developed multiple strategies to synthesize 4-methoxy-4-(4-methylthiophen-3-yl)methylpiperidine, including nucleophilic substitution reactions and coupling techniques. These methods not only facilitate the large-scale production of the compound but also allow for the incorporation of additional functional groups to tailor its properties for specific applications.

In terms of biological activity, 4-methoxy-4-(4-methylthiophen-3-yl)methylpiperidine has shown promise in preliminary studies as a potential modulator of cellular signaling pathways. Its ability to interact with key proteins and enzymes makes it a valuable tool in drug discovery efforts targeting various diseases, including cancer and neurodegenerative disorders. Furthermore, its methoxy group provides additional avenues for chemical modification, enabling researchers to explore its full therapeutic potential.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. For instance, its aromatic and heterocyclic components could be exploited in the development of advanced materials such as organic semiconductors or sensors. Recent advancements in computational chemistry have allowed researchers to model the electronic properties of methylthiophene derivatives, providing deeper insights into their potential uses in these fields.

Despite its many advantages, the synthesis and characterization of 4-methoxy-4-(4-methylthiophen-3-yl)methylpiperidine present certain challenges. The steric hindrance introduced by the bulky substituents on the piperidine ring can complicate reaction conditions, requiring precise control over reaction parameters such as temperature and solvent choice. Additionally, the isolation and purification of the compound necessitate advanced chromatographic techniques to ensure high purity levels.

In conclusion, CAS No. 2229411-24-7, or 4-methoxy-4-(4-methylthiophen-3-yl)methylpiperidine, represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, synthetic flexibility, and biological activity position it as a valuable molecule for future research and development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.